Cas no 80154-63-8 (Isovalerylglutamic acid)

• Product Name: Isovalerylglutamic acid
• CAS No: 80154-63-8
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD12795615
• CID: 985164
• PubChem ID: 133383
• Update Time: 2024-10-27

Isovalerylglutamic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3-methylbutanoylamino)pentanedioic acid
• L-Glutamic acid, N-(3-methyl-1-oxobutyl)-
• N-isovaleryl-DL-glutamic acid
• isovalerylglutamic acid
• N-Isovalerylglutamic acid
• N-Ivga
• Isovalerylglutamate
• N-isovaleryl-DL-glutamate
• (2S)-2-(3-methylbutanamido)pentanedioic acid
• N-(3-Methyl-1-oxobutyl)-L-glutamic acid (ACI)
• N-(3-methylbutanoyl)-L-glutamic acid
• DTXSID80230106
• (S)-2-(3-methylbutanamido)pentanedioicacid
• (3-methylbutanoyl)-L-glutamic acid
• MFCD12795615
• SCHEMBL15846435
• CS-0162095
• AKOS010397330
• AS-67238
• NS00121855
• CHEBI:169530
• 80154-63-8
• (S)-2-(3-methylbutanamido)pentanedioic acid
• A11411
• (2S)-2-(3-Methylbutanoylamino)pentanedioic acid (Isovaleryl-L-Glu-OH)
• Isovalerylglutamic acid

• MDL： MFCD12795615
• Inchi： 1S/C10H17NO5/c1-6(2)5-8(12)11-7(10(15)16)3-4-9(13)14/h6-7H,3-5H2,1-2H3,(H,11,12)(H,13,14)(H,15,16)/t7-/m0/s1
• InChI Key： HCVIJONZMYVLAW-ZETCQYMHSA-N
• SMILES： [C@@H](C(=O)O)(CCC(=O)O)NC(=O)CC(C)C

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104